3-(3-Fluorophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H10FN5S
• Molecular Weight: 311.3 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-6-(6-methylpyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H10FN5S/c1-9-5-6-11(8-17-9)14-20-21-13(18-19-15(21)22-14)10-3-2-4-12(16)7-10/h2-8H,1H3
• InChI Key: YCNXNIOKOXABFD-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F

Description

3-(3-Fluorophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention from the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of triazolothiadiazoles, which have been reported to exhibit a wide range of biological activities such as antitumor, antimicrobial, and antiviral properties.

Mechanism of Action

The exact mechanism of action of 3-(3-Fluorophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may exert its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the proliferation of cancer cells by blocking the cell cycle progression. The antimicrobial activity of the compound may be due to its ability to disrupt the bacterial cell membrane or inhibit the synthesis of bacterial DNA. The antiviral activity of the compound may be due to its ability to inhibit the replication of the HCV virus.
Biochemical and Physiological Effects:
3-(3-Fluorophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that the compound can induce the production of reactive oxygen species (ROS) in cancer cells, which may contribute to its antitumor activity. It has also been shown to inhibit the activity of enzymes such as topoisomerase II and DNA polymerase, which are essential for cancer cell proliferation. In addition, the compound has been reported to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-Fluorophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent biological activity. The compound has been shown to have antitumor, antimicrobial, and antiviral properties, which makes it a promising candidate for drug discovery and development. Additionally, the compound is relatively easy to synthesize and can be obtained in high yield. However, one of the limitations of using this compound in lab experiments is its potential toxicity. In vitro and in vivo studies have shown that the compound can induce cytotoxicity in normal cells at high concentrations. Therefore, careful dose optimization and toxicity studies are necessary before using this compound in preclinical and clinical trials.

Future Directions

There are several future directions for the research and development of 3-(3-Fluorophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate the structure-activity relationship (SAR) of the compound to identify more potent analogs with improved pharmacological properties. Another direction is to explore the molecular mechanism of action of the compound to gain a better understanding of its biological activity. Additionally, the compound can be further evaluated in animal models to assess its efficacy and toxicity in vivo. Finally, the compound can be tested in combination with other drugs to determine its potential as a combination therapy for cancer, bacterial, and viral infections.

Synthesis Methods

The synthesis of 3-(3-Fluorophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The most commonly used method involves the reaction of 3-aminophenyl-1,2,4-triazole-5-thiol with 6-(6-methyl-3-pyridinyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole in the presence of a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction is typically carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) at room temperature for several hours. The resulting product is then purified by column chromatography or recrystallization to obtain a pure compound.

Scientific Research Applications

3-(3-Fluorophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a wide range of biological activities. In particular, it has been reported to have potent antitumor activity against various cancer cell lines such as human breast cancer (MCF-7), human lung cancer (A549), and human liver cancer (HepG2) cells. It has also been shown to have antimicrobial activity against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria such as Escherichia coli. Additionally, it has been reported to have antiviral activity against the hepatitis C virus (HCV).